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Compound of Interest

Compound Name: Dinonadecanoin

CAS No.: 372516-94-4

Cat. No.: B3026111

Get Quote

Executive Summary: The Neutral Lipid Paradox
Dinonadecanoin (typically 1,2- or 1,3-Dinonadecanoin) is a synthetic diacylglycerol (DAG)

containing two odd-chain fatty acids (C19:0). It is widely utilized as an internal standard in

lipidomics because C19 fatty acids are biologically rare, ensuring no interference with

endogenous lipids.

However, users frequently report low sensitivity or erratic signal stability in ESI+ mode. This is

not usually a defect in the standard, but a fundamental mismatch between the molecule's

chemistry and standard peptide-centric ESI parameters.

The Core Physics:

Lack of Basic Sites: Unlike peptides or amines, Dinonadecanoin lacks a basic nitrogen

atom. It cannot easily accept a proton to form

.
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Adduct Reliance: It relies entirely on cationization—wrapping around a metal or ammonium

ion (

or

).

Hydrophobicity: The two C19 chains create extreme hydrophobicity, leading to poor solubility

in high-aqueous mobile phases and potential precipitation at the ESI emitter tip.

This guide provides a self-validating troubleshooting workflow to resolve these issues.

Part 1: The Chemistry of Adducts (Critical)
Question: Why is my signal non-existent, and why do I
see a split signal?
Answer: You are looking for the wrong ion. Neutral DAGs like Dinonadecanoin are extremely

difficult to protonate. If you rely on background ions, you will get a chaotic mixture of Sodiated (

) and Potassiated (

) adducts derived from glass and solvents.

The Sodium Trap: Sodium adducts are thermodynamically stable but analytically useless. The

ion-dipole interaction between Na+ and the glycerol backbone is so strong that it requires

excessive collision energy to fragment, often destroying the molecule before informative

fragments are generated.

The Solution: Force the Ammonium Adduct You must introduce Ammonium Formate or

Ammonium Acetate into your mobile phase. This drives the formation of

, which is:

Dominant: It suppresses Na+ adducts by mass action.

Fragmentable: It yields clean neutral loss fragments in MS/MS (loss of ammonia + fatty

acid), essential for confirmation.
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Visualization: The Adduct Competition Mechanism
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Figure 1: Mechanism of adduct competition. Adding ammonium buffer (Green path) is required

to suppress the uncontrolled formation of sodium adducts (Red path).

Part 2: Mobile Phase & Solubility Optimization
Question: My signal is unstable (spiking) or fades over
time. Is the standard degrading?
Answer: It is likely precipitating, not degrading. Dinonadecanoin is highly lipophilic. Standard

Reversed-Phase (RP) gradients often start with high water content (e.g., 60-90% Water). At

these conditions, C19 lipids can crash out of solution inside the capillary or at the ESI needle,

causing spray instability.

Protocol: The "Lipid-Friendly" Solvent System
Do not use standard Peptide Mobile Phases (0.1% Formic Acid in Water/ACN). Use the

following Lipidomics-grade system:
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Parameter Mobile Phase A (Weak) Mobile Phase B (Strong)

Base Solvent 60:40 Acetonitrile : Water 90:10 Isopropanol : Acetonitrile

Modifier 10 mM Ammonium Formate 10 mM Ammonium Formate

Acidifier 0.1% Formic Acid 0.1% Formic Acid

Function
Solubilizes polar headgroups;

prevents early elution.[1]

IPA is critical to solubilize the

C19 chains and ensure stable

desolvation.

Key Technical Insight: The inclusion of Isopropanol (IPA) in Mobile Phase B is non-negotiable

for long-chain DAGs. Acetonitrile alone is often insufficient to solvate the hydrophobic tails

during the desolvation process in the ESI plume.

Part 3: Source Parameter Tuning
Question: I see the ammonium adduct, but I also see a
peak at [M-18]. What is happening?
Answer: You are observing In-Source Water Loss (

). DAGs have a hydroxyl group that is prone to elimination under high thermal stress.

If your source temperature or Declustering Potential (DP) / Fragmentor voltage is too high, you

strip water from the molecule before it enters the mass analyzer. This splits your signal across

multiple channels, effectively lowering your sensitivity.

Troubleshooting Workflow: Source Optimization
Follow this logic gate to tune your instrument.
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Figure 2: Decision tree for tuning ESI source parameters to maximize the target ammonium

adduct.

Part 4: Frequently Asked Questions (FAQs)
Q1: Can I use Ammonium Acetate instead of Ammonium Formate? A: Yes. Ammonium Acetate

often provides slightly better signal intensity for neutral lipids in ESI+ because the acetate anion

is less acidic than formate, reducing the suppression of the ammonium adduct formation.

However, Formate is generally preferred if you are simultaneously analyzing other lipid classes

(like Phospholipids) that require better peak shape.

Q2: Why is my blank showing a peak at the Dinonadecanoin mass? A: This is likely Carryover

or Contamination.

Carryover: C19 lipids are "sticky." Ensure your needle wash contains at least 50% IPA or

Chloroform.

Contamination: Low-grade IPA often contains alkyl amines that mimic lipid adducts. Ensure

you are using LC-MS Grade solvents, not just HPLC grade.
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Q3: What is the exact mass I should target? For 1,2-Dinonadecanoin (

):

Monoisotopic Mass (Neutral): 652.6006 Da

Target Ion

: 670.6344 m/z

Target Ion

: 675.5898 m/z (Avoid this)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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